Cas no 2172060-22-7 ({1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172060-22-7
• MF: C₁₁H₂₂N₄
• MW: 210.319181919098
• CID: 5566736
• PubChem ID: 165596489
• Update Time: 2025-10-28

{1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1596188
• 2172060-22-7
• {1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C11H22N4/c1-5-7-11-10(8-12-4)13-14-15(11)9(3)6-2/h9,12H,5-8H2,1-4H3
• InChI Key： JSRFUHZEXOGTPO-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)CCC)C(C)CC

Computed Properties

• Exact Mass: 210.18444672g/mol
• Monoisotopic Mass: 210.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of 1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172060-22-7)

In the ever-evolving field of chemical research, 1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172060-22-7) has emerged as a compound of significant interest. This triazole-based amine derivative is gaining attention due to its unique structural properties and potential applications in various industries. Researchers and manufacturers are increasingly exploring its synthesis, properties, and utility, making it a focal point in contemporary chemical studies.

The molecular structure of 1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine features a 1,2,3-triazole core, which is known for its stability and versatility in chemical reactions. The presence of a butan-2-yl group and a propyl chain enhances its hydrophobic characteristics, while the methylamine moiety contributes to its reactivity. This combination makes the compound a promising candidate for applications in pharmaceutical intermediates, agrochemical formulations, and material science.

One of the most searched questions about this compound revolves around its synthesis methods. Researchers often inquire about the optimal conditions for producing 1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine with high yield and purity. Recent studies suggest that click chemistry approaches, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), are highly effective for constructing the triazole ring. This method aligns with the growing demand for green chemistry and sustainable synthesis practices.

The physicochemical properties of CAS No. 2172060-22-7 are another area of interest. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, which is advantageous for its use in organic synthesis. Its melting point and boiling point data are crucial for industrial applications, particularly in processes requiring precise temperature control. Additionally, its stability under various pH conditions makes it suitable for formulations in diverse environments.

In the pharmaceutical sector, 1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine is being investigated as a potential building block for drug discovery. The triazole ring is a common pharmacophore in many bioactive molecules, and its incorporation into this compound opens doors for developing new antimicrobial agents and central nervous system (CNS) therapeutics. This aligns with the current trend of repurposing existing chemical scaffolds for novel medical applications.

The agrochemical industry is also exploring the use of this compound in crop protection formulations. Its structural features suggest potential activity against pests and fungi, which is particularly relevant given the increasing demand for sustainable agriculture solutions. Farmers and researchers are keen to understand how CAS No. 2172060-22-7 can contribute to pesticide resistance management and environmentally friendly farming practices.

From a commercial perspective, the global market for specialty chemicals like 1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine is expanding rapidly. Companies are investing in custom synthesis services to meet the growing demand from pharmaceutical and agrochemical sectors. The compound’s patent status and regulatory compliance are frequently searched topics, as businesses seek to navigate the competitive landscape while adhering to international safety standards.

In material science, the triazole derivatives are gaining traction for their role in developing advanced polymers and coating materials. The unique properties of CAS No. 2172060-22-7, such as its thermal stability and reactivity, make it a valuable component in creating high-performance materials. This application is particularly relevant to industries focused on durable coatings and electronic materials.

Safety and handling of 1-(butan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine are critical considerations for laboratories and manufacturers. While the compound is not classified as hazardous under standard regulations, proper storage conditions and personal protective equipment (PPE) are recommended to ensure safe handling. This aligns with the broader industry emphasis on occupational health and safety in chemical research and production.

Looking ahead, the future of CAS No. 2172060-22-7 appears promising. With ongoing research into its applications and the development of more efficient synthesis methods, this compound is poised to play a significant role in multiple industries. Its versatility and adaptability make it a subject of continuous exploration, ensuring its relevance in the dynamic field of chemical innovation.